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Compound of Interest

Compound Name:
2-(3-Amino-4-

chlorophenyl)ethanol

Cat. No.: B13135001

Get Quote

Executive Summary & Chemical Identity[1][2]
2-(3-Amino-4-chlorophenyl)ethanol is a specialized intermediate often utilized in the

synthesis of pharmaceutical agents (e.g., adrenergic agonists, kinase inhibitors). As a

halogenated aniline derivative with a primary alcohol tail, it presents a dual-hazard profile:

acute toxicity/sensitization characteristic of anilines and irritation/solubility properties of

phenethyl alcohols.

Critical Safety Notice: Due to the specific substitution pattern (3-amino, 4-chloro), this

compound must be handled as a potential methemoglobinemia inducer and a skin sensitizer.

Standard "lab safety" is insufficient; specific barrier protection and exposure monitoring are

required.

Physicochemical Profile (Predicted)
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Property Value / Description Note

CAS Number
Not broadly cataloged (Isomer

specific)

Treat as Novel Chemical Entity

(NCE)

Formula C₈H₁₀ClNO

Mol.[1][2] Weight 171.62 g/mol

Appearance
Off-white to brown

solid/viscous oil

Oxidizes rapidly upon air

exposure (darkens)

Solubility
DMSO, Methanol, Ethyl

Acetate

Limited water solubility due to

Cl- group

LogP (Est.) ~1.8 - 2.2
Lipophilic; potential for dermal

absorption

pKa (Est.) ~3.5 - 4.0 (Aniline nitrogen)
Weak base; forms salts with

strong acids

Toxicological Assessment & Mechanism (SAR
Analysis)
Note: In the absence of compound-specific in vivo data, this assessment utilizes Structure-

Activity Relationship (SAR) analysis based on validated analogs (4-Chloroaniline, Phenethyl

alcohol).

The "Aniline" Hazard: Methemoglobinemia
The core toxicophore is the primary aromatic amine (aniline) moiety.

Mechanism: Upon absorption (oral/dermal), the hepatic cytochrome P450 system

(specifically CYP2E1) oxidizes the amine to an N-hydroxylamine metabolite.

Effect: This metabolite enters erythrocytes and oxidizes ferrous hemoglobin (Fe²⁺) to ferric

methemoglobin (Fe³⁺), which cannot carry oxygen.

Result: Functional anemia and tissue hypoxia (Cyanosis). The 4-Chloro substituent typically

increases the stability of the toxic metabolite compared to unsubstituted aniline, potentially
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prolonging the effect.

The "Chlorine" Factor: Sensitization & Persistence
Skin Sensitization: Halogenated anilines are notorious Type IV hypersensitivity inducers

(Contact Dermatitis). The chlorine atom increases lipophilicity, facilitating skin penetration.

Environmental Toxicity: The C-Cl bond enhances resistance to biodegradation. This

compound should be treated as Very Toxic to Aquatic Life (Acute/Chronic Category 1 or 2).

Visualized Hazard Pathway
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Figure 1: Predicted toxicological pathway emphasizing the dual risk of systemic hypoxia and

local sensitization.

Risk Management & Handling Protocols
Engineering Controls

Primary Containment: All handling of the neat solid or concentrated solutions (>10 mM) must

occur within a certified Chemical Fume Hood.

Powder Handling: If the substance is a dry powder, use a static-dissipative balance

enclosure to prevent aerosolization.

Ventilation: Ensure hood face velocity is >0.5 m/s.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may offer insufficient protection against chlorinated aromatics due to

rapid permeation.
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Body Part Recommendation Rationale

Hands

Double Gloving RequiredInner:

Nitrile (4 mil)Outer: Laminate

(Silver Shield/4H) or Thick

Nitrile (8 mil)

Chlorinated anilines can

permeate thin nitrile in <15

mins.

Eyes Chemical Splash Goggles
Primary alcohol group poses

severe irritation risk.[2]

Body
Tyvek® Lab Coat + Chemical

Apron

Prevent clothes contamination

(aniline absorption).

Respiratory
P100/OV Cartridge (if outside

hood)

Protection against dusts and

organic vapors.

Synthesis & Stability Protocol
Degradation Risk: The amino group is prone to oxidation, turning the compound black/tarry.

The alcohol group is stable but hygroscopic.

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).

Solvent Choice: Avoid acetone (forms imines with the amine). Preferred solvents: Methanol,

DMSO, Dichloromethane.

Quenching: Upon reaction completion, quench excess amine reactivity with dilute acidic

aqueous workup (converts free base to water-soluble salt, reducing volatility).

Emergency Response Protocols
Exposure Response Logic
Speed is critical. Aniline absorption is rapid.
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Exposure Event

Identify Route

Skin Contact Eye Contact Inhalation

1. Strip clothing
2. Wash soap/water (15m)

3. Monitor for Blue Lips

1. Flush water (15m)
2. Consult Ophthalmologist

1. Fresh Air
2. Oxygen if dyspneic

3. ER Transport

Medical Alert:
Suspect Methemoglobinemia

Click to download full resolution via product page

Figure 2: Decision tree for immediate emergency response, prioritizing decontamination and

symptom monitoring.

Medical Management (For Physicians)
Antidote: Methylene Blue (1-2 mg/kg IV) is the specific antidote for methemoglobinemia if

MetHb levels >20-30%.

Contraindication: Do not administer Methylene Blue to patients with G6PD deficiency.

Observation: Patients should be observed for at least 6-12 hours as symptoms may be

delayed.

Spill Management
Evacuate: Clear the immediate area.
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PPE: Don full PPE (including respirator) before re-entering.

Neutralize: Adsorb liquid spills with Vermiculite or Sand. Do not use sawdust (fire hazard with

oxidizers).

Decontamination: Wash the surface with a dilute surfactant/acid solution (e.g., 1% acetic

acid) to solubilize and remove amine residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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